Cas no 2229084-65-3 (2-(2,5-dimethoxypyridin-4-yl)cyclopropane-1-carboxylic acid)

2-(2,5-dimethoxypyridin-4-yl)cyclopropane-1-carboxylic acid structure
2229084-65-3 structure
Product Name:2-(2,5-dimethoxypyridin-4-yl)cyclopropane-1-carboxylic acid
CAS No:2229084-65-3
MF:C11H13NO4
MW:223.225223302841
CID:6589102
PubChem ID:165668717
Update Time:2025-07-17

2-(2,5-dimethoxypyridin-4-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(2,5-dimethoxypyridin-4-yl)cyclopropane-1-carboxylic acid
    • EN300-1729362
    • 2229084-65-3
    • Inchi: 1S/C11H13NO4/c1-15-9-5-12-10(16-2)4-7(9)6-3-8(6)11(13)14/h4-6,8H,3H2,1-2H3,(H,13,14)
    • InChI Key: NVVAAXKAWGSFRH-UHFFFAOYSA-N
    • SMILES: OC(C1CC1C1=CC(=NC=C1OC)OC)=O

Computed Properties

  • Exact Mass: 223.08445790g/mol
  • Monoisotopic Mass: 223.08445790g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 271
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 68.6Ų

2-(2,5-dimethoxypyridin-4-yl)cyclopropane-1-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1729362-0.05g
2-(2,5-dimethoxypyridin-4-yl)cyclopropane-1-carboxylic acid
2229084-65-3
0.05g
$983.0 2023-09-20
Enamine
EN300-1729362-0.1g
2-(2,5-dimethoxypyridin-4-yl)cyclopropane-1-carboxylic acid
2229084-65-3
0.1g
$1031.0 2023-09-20
Enamine
EN300-1729362-0.25g
2-(2,5-dimethoxypyridin-4-yl)cyclopropane-1-carboxylic acid
2229084-65-3
0.25g
$1078.0 2023-09-20
Enamine
EN300-1729362-0.5g
2-(2,5-dimethoxypyridin-4-yl)cyclopropane-1-carboxylic acid
2229084-65-3
0.5g
$1124.0 2023-09-20
Enamine
EN300-1729362-1.0g
2-(2,5-dimethoxypyridin-4-yl)cyclopropane-1-carboxylic acid
2229084-65-3
1g
$1172.0 2023-06-04
Enamine
EN300-1729362-2.5g
2-(2,5-dimethoxypyridin-4-yl)cyclopropane-1-carboxylic acid
2229084-65-3
2.5g
$2295.0 2023-09-20
Enamine
EN300-1729362-5.0g
2-(2,5-dimethoxypyridin-4-yl)cyclopropane-1-carboxylic acid
2229084-65-3
5g
$3396.0 2023-06-04
Enamine
EN300-1729362-10.0g
2-(2,5-dimethoxypyridin-4-yl)cyclopropane-1-carboxylic acid
2229084-65-3
10g
$5037.0 2023-06-04
Enamine
EN300-1729362-1g
2-(2,5-dimethoxypyridin-4-yl)cyclopropane-1-carboxylic acid
2229084-65-3
1g
$1172.0 2023-09-20
Enamine
EN300-1729362-5g
2-(2,5-dimethoxypyridin-4-yl)cyclopropane-1-carboxylic acid
2229084-65-3
5g
$3396.0 2023-09-20

Additional information on 2-(2,5-dimethoxypyridin-4-yl)cyclopropane-1-carboxylic acid

Professional Introduction to 2-(2,5-dimethoxypyridin-4-yl)cyclopropane-1-carboxylic acid (CAS No: 2229084-65-3)

2-(2,5-dimethoxypyridin-4-yl)cyclopropane-1-carboxylic acid, identified by the CAS number 2229084-65-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic derivatives featuring a cyclopropane ring fused with a pyridine moiety, which is further substituted with methoxy groups. The unique structural configuration of this molecule imparts distinct chemical and biological properties, making it a promising candidate for various applications in drug discovery and development.

The cyclopropane moiety in 2-(2,5-dimethoxypyridin-4-yl)cyclopropane-1-carboxylic acid is a key structural feature that contributes to its reactivity and potential biological activity. Cyclopropanes are known for their strained three-membered ring structure, which can be exploited to enhance binding affinity and metabolic stability in drug molecules. The presence of this motif in the compound suggests that it may exhibit favorable pharmacokinetic properties, such as improved bioavailability and reduced susceptibility to enzymatic degradation.

Furthermore, the pyridine ring in 2-(2,5-dimethoxypyridin-4-yl)cyclopropane-1-carboxylic acid serves as a versatile pharmacophore that can interact with various biological targets. Pyridine derivatives are widely recognized for their role in medicinal chemistry due to their ability to modulate enzyme activity and receptor binding. The substitution pattern of the pyridine ring in this compound, specifically at the 2 and 5 positions with methoxy groups, enhances its functional diversity and may contribute to its specificity toward certain biological pathways.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 2-(2,5-dimethoxypyridin-4-yl)cyclopropane-1-carboxylic acid and potential biological targets. Studies have demonstrated that the combination of the cyclopropane and pyridine moieties can lead to the development of novel inhibitors for enzymes involved in cancer metabolism and inflammation. The methoxy groups further enhance the compound's solubility and stability, making it an attractive candidate for further optimization.

In the context of drug discovery, 2-(2,5-dimethoxypyridin-4-yl)cyclopropane-1-carboxylic acid has been investigated for its potential role in modulating signaling pathways associated with neurological disorders. The pyridine ring's ability to interact with neurotransmitter receptors has been explored in preclinical studies, suggesting that this compound may have therapeutic benefits in conditions such as Alzheimer's disease and Parkinson's disease. Additionally, the cyclopropane moiety's unique reactivity has been leveraged to develop novel scaffolds for small-molecule drugs targeting neurodegenerative diseases.

The synthesis of 2-(2,5-dimethoxypyridin-4-yl)cyclopropane-1-carboxylic acid involves multi-step organic transformations that highlight the synthetic versatility of this compound. Advanced synthetic methodologies have been employed to construct the cyclopropane-pyridine core structure efficiently. These synthetic strategies include transition-metal-catalyzed cross-coupling reactions and ring-closing metathesis techniques, which have enabled the production of complex heterocyclic derivatives with high yields and purity.

From a medicinal chemistry perspective, 2-(2,5-dimethoxypyridin-4-yl)cyclopropane-1-carboxylic acid represents an important example of how structural modifications can influence biological activity. The presence of multiple substituents on both the cyclopropane and pyridine rings allows for fine-tuning of physicochemical properties such as lipophilicity, solubility, and metabolic stability. This flexibility makes it an ideal candidate for structure-based drug design approaches aimed at optimizing therapeutic efficacy.

The compound's potential applications extend beyond traditional pharmaceuticals into areas such as agrochemicals and materials science. The unique structural features of 2-(2,5-dimethoxypyridin-4-yl)cyclopropane-1-carboxylic acid make it a valuable building block for synthesizing novel polymers and functional materials. These materials may find use in advanced coatings, adhesives, and specialty chemicals where specific chemical properties are required.

In conclusion, 2-(2,5-dimethoxypyridin-4-yl)cyclopropane-1-carboxylic acid (CAS No: 2229084-65-3) is a multifaceted compound with significant potential in pharmaceutical research and industrial applications. Its unique structural features, combined with recent advancements in synthetic chemistry and drug design methodologies, position it as a promising candidate for further exploration. As research continues to uncover new biological targets and therapeutic opportunities, this compound is likely to play an increasingly important role in addressing global health challenges.

Recommended suppliers
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.